molecular formula C4H6ClN3O2 B8708953 4-(2-Chloroethyl)-1,2,4-triazolidine-3,5-dione CAS No. 78409-65-1

4-(2-Chloroethyl)-1,2,4-triazolidine-3,5-dione

Cat. No.: B8708953
CAS No.: 78409-65-1
M. Wt: 163.56 g/mol
InChI Key: FHWMMOTZRWHDEP-UHFFFAOYSA-N
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Description

4-(2-Chloroethyl)-1,2,4-triazolidine-3,5-dione is a useful research compound. Its molecular formula is C4H6ClN3O2 and its molecular weight is 163.56 g/mol. The purity is usually 95%.
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Properties

CAS No.

78409-65-1

Molecular Formula

C4H6ClN3O2

Molecular Weight

163.56 g/mol

IUPAC Name

4-(2-chloroethyl)-1,2,4-triazolidine-3,5-dione

InChI

InChI=1S/C4H6ClN3O2/c5-1-2-8-3(9)6-7-4(8)10/h1-2H2,(H,6,9)(H,7,10)

InChI Key

FHWMMOTZRWHDEP-UHFFFAOYSA-N

Canonical SMILES

C(CCl)N1C(=O)NNC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

23.9 g (0.114 mol) of 4-(2-chloroethyl)-1-ethoxycarbonyl-semicarbazide and 57 ml (0.228 mol) of 4-M potassium hydroxide solution were stirred together at room temperature for 2 hours. The mixture was diluted with 100 ml of water, applied to an ion-exchange column (Dowex 50X-8, H+ form) and eluted with water. The eluate was evaporated in vacuo to give a colourless solid which was recrystallized from water to give 7.97 g (43%) of 4-(2-chloroethyl)-1,2,4-triazolidine-3,5-dione of melting point 192°-193° C.
Name
4-(2-chloroethyl)-1-ethoxycarbonyl-semicarbazide
Quantity
23.9 g
Type
reactant
Reaction Step One
[Compound]
Name
4-M
Quantity
57 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step Two

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